Cas no 2228414-47-7 (4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine
• CAS No: 2228414-47-7
• MF: C₁₃H₁₆F₂N₂O₂
• MW: 270.275150299072
• CID: 5853164
• PubChem ID: 165682559
• Update Time: 2025-08-05

4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine
• 2228414-47-7
• EN300-1946593

• Inchi： 1S/C13H16F2N2O2/c1-9-2-3-10(8-11(9)17(18)19)12(16)4-6-13(14,15)7-5-12/h2-3,8H,4-7,16H2,1H3
• InChI Key： FIAZLLCDJIYOJJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(C)=C(C=2)[N+](=O)[O-])(CC1)N)F

Computed Properties

• Exact Mass: 270.11798408g/mol
• Monoisotopic Mass: 270.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine

4,4-Difluoro-1-(4-Methyl-3-Nitrophenyl)cyclohexan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228414-47-7, commonly referred to as 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with fluorine atoms and an amino group attached to a nitro-substituted aromatic ring. The cyclohexane ring serves as the central framework, while the fluorine atoms at the 4-position and the nitrophenyl group at the 1-position contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and material science. The cyclohexane ring provides structural stability, while the fluorine atoms enhance electronic properties, making it a promising candidate for developing novel pharmaceutical agents. Researchers have explored its role as a precursor in synthesizing bioactive molecules, particularly those with potential anti-inflammatory and anticancer properties.

The synthesis of 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine involves a multi-step process that combines principles of aromatic substitution and cycloaddition reactions. The introduction of the nitro group onto the phenyl ring is typically achieved through nitration reactions under controlled conditions. Subsequent fluorination and cyclization steps ensure the formation of the desired product with high purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. For instance, its amino group can act as a nucleophile in substitution reactions, enabling the formation of diverse derivatives. This versatility has led to its use in synthesizing heterocyclic compounds, which are valuable in medicinal chemistry. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.

In addition to its pharmacological applications, 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Studies have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in advanced sensor technologies.

The safety and environmental impact of this compound are also critical considerations. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, further research is required to assess its long-term effects on human health and ecosystems. Regulatory compliance remains a priority, ensuring that its production and use adhere to international standards for chemical safety.

In conclusion, CAS No. 2228414-47-7, or 4,4-difluoro-1-(4-methyl-3-nitrophenyl)cyclohexan-1-amine, represents a versatile and intriguing compound with multifaceted applications across various scientific domains. Its unique structure and chemical properties make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound stands at the forefront of cutting-edge scientific exploration.